3-cyano-N-(2-(3-(thiophen-2-yl)-1H-pyrazol-1-yl)ethyl)benzamide

• IUPAC Name: 3-cyano-N-[2-(3-thiophen-2-ylpyrazol-1-yl)ethyl]benzamide
• InChI: InChI=1S/C17H14N4OS/c18-12-13-3-1-4-14(11-13)17(22)19-7-9-21-8-6-15(20-21)16-5-2-10-23-16/h1-6,8,10-11H,7,9H2,(H,19,22)
• InChI Key: MEDLHXNJCIBFNL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C(=O)NCCN2C=CC(=N2)C3=CC=CS3)C#N
• Molecular Formula: C17H14N4OS
• Molecular Weight: 322.4 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole and thiophene derivatives often involves the condensation of key precursors under specific conditions. For instance, the synthesis of 2-cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide was achieved through the condensation of 1-phenyl-3-(thiophen-2-yl)-1H-pyrazole-4-carbaldehyde and 2-cyanoacetamide in boiling ethanol under basic conditions, yielding a 90% product (Kariuki et al., 2022). This method highlights the importance of choosing appropriate reactants and conditions for successful synthesis.

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the compound's properties and reactivity. X-ray diffraction studies, NMR spectroscopy, and single-crystal analysis are common techniques used for structural determination. For example, the crystal structure of a related compound, 2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide, was established using spectral analysis and X-ray diffraction, revealing its monoclinic space group and the presence of N–H···S, C–H···O, and N–H···O hydrogen bonds (Sharma et al., 2016).

Chemical Reactions and Properties

Chemical reactivity and the ability to undergo various reactions are key characteristics of organic compounds. Pyrazole and thiophene derivatives exhibit a wide range of reactivity towards different reagents, leading to the synthesis of numerous heterocyclic compounds. For instance, thiophenylhydrazonoacetates have been used in heterocyclic synthesis to yield pyrazole, isoxazole, and pyrimidine derivatives, showcasing the versatility of these compounds in chemical synthesis (Mohareb et al., 2004).

Scientific Research Applications

Heterocyclic Compound Synthesis

Thiophenylhydrazonoacetates in Heterocyclic Synthesis

This research outlines the synthesis of thiophene-based hydrazonoesters and their reactivity towards nitrogen nucleophiles to yield derivatives such as pyrazole, isoxazole, and pyrimidine, showcasing the compound's utility in creating a diverse range of heterocyclic compounds (Mohareb et al., 2004).

Synthesis of Thieno[2,3-d]pyrimidine Derivatives

Another study utilized thiophene derivatives to synthesize thieno[2,3-d]pyrimidine derivatives, highlighting the versatility of thiophene-based compounds in heterocyclic synthesis (Abdelrazek et al., 2008).

Synthesis and Structure Determination

The study on 2-Cyano-3-(1-phenyl-3-(thiophen-2-yl)-1H-pyrazol-4-yl)acrylamide demonstrates the compound's synthesis and its structural determination through NMR spectroscopy and X-ray diffraction, providing insights into its potential applications in material science and pharmaceuticals (Kariuki et al., 2022).

Applications in Antitumor and Insecticidal Activities

Antitumor Evaluation

A novel synthesis pathway led to the creation of polyfunctionally substituted heterocyclic compounds derived from a related thiophene-based cyanoacetamide, with a focus on their antitumor activities. The synthesized compounds showed high inhibitory effects on several human cancer cell lines, suggesting their potential in cancer treatment (Shams et al., 2010).

Insecticidal Assessment

The study on the synthesis of heterocycles incorporating a thiadiazole moiety and their insecticidal assessment against the cotton leafworm demonstrates the compound's utility in developing new insecticidal agents, which could have significant implications for agricultural pest management (Fadda et al., 2017).